- Structure-activity correlations for β-phenethylamines at human trace amine receptor 1, Bioorganic & Medicinal Chemistry, 2008, 16(15), 7415-7423
Cas no 935-43-3 ((1-Phenylcyclopropyl)methylamine Hydrochloride)
(1-Phenylcyclopropyl)methylamine Hydrochloride is a synthetic organic compound featuring a cyclopropyl ring substituted with a phenyl group and an aminomethyl moiety, stabilized as its hydrochloride salt. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The hydrochloride form enhances solubility and stability, facilitating handling and storage. Its rigid cyclopropyl scaffold is advantageous for modulating biological activity, particularly in the development of CNS-targeting agents or enzyme inhibitors. The compound’s well-defined synthetic route ensures high purity and reproducibility, supporting its use in structure-activity relationship studies. Suitable for controlled reactions, it serves as a versatile building block in medicinal chemistry.
935-43-3 structure
Product Name:(1-Phenylcyclopropyl)methylamine Hydrochloride
CAS No:935-43-3
MF:C10H14ClN
MW:183.677861690521
MDL:MFCD00034947
CID:1056036
PubChem ID:21707954
Update Time:2025-10-18
(1-Phenylcyclopropyl)methylamine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1-Phenylcyclopropyl)methylamine Hydrochloride
- (1-phenylcyclopropyl)methanamine,hydrochloride
- (Phenylcyclopropyl)methylamine Hydrochloride
- (1-Phenylcyclopropyl)methanamine hydrochloride
- Cyclopropanemethanamine, 1-phenyl-, hydrochloride
- (Phenylcyclopropyl)methylamineHydrochloride
- (1-PHENYLCYCLOPROPYL)METHYLAMINE HCL
- (Phenylcyclopropyl)methylamine HCl
- (Phenylcyclopropyl)methylamine, HCl
- KM3200
- TRA0055949
- SY002172
- AX8035845
- V9282
- (1-Phenylcyclopr
- Cyclopropanemethanamine, 1-phenyl-, hydrochloride (9CI)
- Cyclopropanemethylamine, 1-phenyl-, hydrochloride (7CI, 8CI)
- AKOS022177048
- AB85908
- 935-43-3
- AS-31890
- (phenylcyclopropyl)methylamine hydrochloride, AldrichCPR
- CS-0434955
- DB-079607
- MFCD00034947
- [(1-phenylcyclopropyl)methyl]amine hydrochloride
- 1-(1-PHENYLCYCLOPROPYL)METHANAMINE HYDROCHLORIDE
- (1-phenylcyclopropyl)methanamine;hydrochloride
- SCHEMBL6813615
-
- MDL： MFCD00034947
- Inchi： 1S/C10H13N.ClH/c11-8-10(6-7-10)9-4-2-1-3-5-9;/h1-5H,6-8,11H2;1H
- InChI Key： SFMJEPXECDDEHC-UHFFFAOYSA-N
- SMILES： Cl.NCC1(CC1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 183.08100
- Monoisotopic Mass: 183.0814771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
Experimental Properties
- PSA: 26.02000
- LogP: 3.17920
(1-Phenylcyclopropyl)methylamine Hydrochloride Customs Data
- HS CODE：2921499090
- Customs Data：
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
(1-Phenylcyclopropyl)methylamine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109801-1g |
(1-Phenylcyclopropyl)methanamine hydrochloride |
935-43-3 | 97% | 1g |
$195.04 | 2023-08-31 | |
| Alichem | A019109801-5g |
(1-Phenylcyclopropyl)methanamine hydrochloride |
935-43-3 | 97% | 5g |
$586.18 | 2023-08-31 | |
| Chemenu | CM201604-5g |
(1-Phenylcyclopropyl)methanamine hydrochloride |
935-43-3 | 95+% | 5g |
$284 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D853050-1g |
(1-Phenylcyclopropyl)methylamine Hydrochloride |
935-43-3 | ≥97% | 1g |
￥842.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D853050-250mg |
(1-Phenylcyclopropyl)methylamine Hydrochloride |
935-43-3 | ≥97% | 250mg |
￥372.00 | 2022-10-10 | |
| Apollo Scientific | OR951733-1g |
(Phenylcyclopropyl)methylamine hydrochloride |
935-43-3 | 98% | 1g |
£163.00 | 2025-02-20 | |
| Apollo Scientific | OR951733-5g |
(Phenylcyclopropyl)methylamine hydrochloride |
935-43-3 | 98% | 5g |
£481.00 | 2025-02-20 | |
| TRC | P399293-50mg |
(1-Phenylcyclopropyl)methylamine Hydrochloride |
935-43-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399293-100mg |
(1-Phenylcyclopropyl)methylamine Hydrochloride |
935-43-3 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P399293-500mg |
(1-Phenylcyclopropyl)methylamine Hydrochloride |
935-43-3 | 500mg |
$ 135.00 | 2022-06-03 |
(1-Phenylcyclopropyl)methylamine Hydrochloride Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 14
1.3 Reagents: Hydrochloric acid Solvents: Methanol
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 14
1.3 Reagents: Hydrochloric acid Solvents: Methanol
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Borane Solvents: Tetrahydrofuran ; 0 °C; overnight, 70 °C; 70 °C → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 1 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10 - 11, rt
1.4 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; 15 min, 0 °C; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 1 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10 - 11, rt
1.4 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; 15 min, 0 °C; 1 h, rt
Reference
- Palladium(II)-Catalyzed Highly Enantioselective C-H Arylation of Cyclopropylmethylamines, Journal of the American Chemical Society, 2015, 137(5), 2042-2046
(1-Phenylcyclopropyl)methylamine Hydrochloride Raw materials
(1-Phenylcyclopropyl)methylamine Hydrochloride Preparation Products
(1-Phenylcyclopropyl)methylamine Hydrochloride Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
- Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
- Solvents and Organic Chemicals Organic Compounds
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